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Compound of Interest

Compound Name:
Bis(4-Methoxyphenyl)methanone-

d8

Cat. No.: B15141415 Get Quote

An In-depth Technical Guide on the Safety of Bis(4-Methoxyphenyl)methanone-d8

This guide provides a comprehensive overview of the safety information for Bis(4-
Methoxyphenyl)methanone-d8, compiled from available Safety Data Sheets (SDS). It is

intended for researchers, scientists, and professionals in drug development who may handle

this substance.

Substance Identification
Bis(4-Methoxyphenyl)methanone-d8 is the deuterium-labeled version of Bis(4-

Methoxyphenyl)methanone. While specific safety data for the deuterated compound is limited,

the information for the non-deuterated parent compound, 4,4'-Dimethoxybenzophenone, serves

as a primary reference.

Table 1: Chemical Identifiers

Identifier Value

Chemical Name Bis(4-Methoxyphenyl)methanone-d8

Synonyms 4,4'-Dimethoxybenzophenone-d8

CAS Number 109333-35-9

Molecular Formula C₁₅H₆D₈O₃
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Hazard Identification
The compound is classified as hazardous. The primary hazards are related to ingestion and

skin contact.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed

Skin Corrosion/Irritation 2 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A Causes serious eye irritation[1]

Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink,

or smoke when using this product. Wear protective gloves, protective clothing, eye

protection, and face protection.[2] Avoid breathing dust.

Response: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. If on

skin, wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. If in eyes, rinse cautiously with water for several minutes.

Storage: Store in a well-ventilated place and keep the container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of the non-deuterated

form, 4,4'-Dimethoxybenzophenone.

Table 3: Physical and Chemical Properties
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Property Value Reference

Appearance
Off-white to light yellow

solid/powder

Odor Odorless

Melting Point 141-143 °C [3]

Flash Point > 112 °C (> 233.6 °F)

Molecular Weight 242.27 g/mol (non-deuterated) [1][3]

Solubility No data available

Autoignition Temperature No information available

First-Aid Measures
In case of exposure, follow these first-aid measures.

Type of Exposure Immediate Action

Medical Attention

Ingestion Rinse mouth.
Call a POISON CENTER or doctor.

Inhalation Move to fresh air.
Keep at rest.

Skin Contact Wash with plenty of soap and water.
Take off contaminated clothing.

Eye Contact Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Get medical advice/attention
if symptoms persist.
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Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide. Protective Equipment: Firefighters

should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures
In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Occurs

Ensure Adequate Ventilation

Wear Personal Protective Equipment
(gloves, safety goggles, respirator)

Avoid Dust Formation

Sweep up and shovel into
suitable containers for disposal.

Clean the affected area

Dispose of waste according to
approved procedures.

Spill Managed

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release.

Handling and Storage
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Handling:

Wash hands thoroughly after handling.

Avoid contact with skin and eyes.

Avoid ingestion and inhalation.

Avoid the formation of dust.

Storage:

Store in a well-ventilated place.

Keep the container tightly closed.

Store away from direct sunlight and incompatible materials such as strong oxidizing agents

and strong bases.

Exposure Controls and Personal Protection
Engineering Controls:

Ensure adequate ventilation, especially in confined areas.

Eyewash stations and safety showers should be close to the workstation location.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Experimental Protocols and Signaling Pathways
Safety Data Sheets are regulatory documents designed to provide guidance on the safe

handling of a substance. They do not contain detailed experimental protocols or information on
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biological signaling pathways. This type of information would be found in peer-reviewed

scientific literature. The primary purpose of an SDS is to communicate the hazards of a

chemical and to advise on safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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